2,2,2-Trifluoro-N-[(S)-5,6,7,9-tetrahydro-3-hydroxy-1,2-dimethoxy-10-(methylthio)-9-oxobenzo[a]hepta
2,2,2-Trifluoro-N-[(S)-5,6,7,9-tetrahydro-3-hydroxy-1,2-dimethoxy-10-(methylthio)-9-oxobenzo[a]hepta
Brand Name:
Vulcanchem
CAS No.:
123643-51-6
VCID:
VC0053675
InChI:
InChI=1S/C21H20F3NO5S/c1-29-18-15(27)8-10-4-6-13(25-20(28)21(22,23)24)12-9-14(26)16(31-3)7-5-11(12)17(10)19(18)30-2/h5,7-9,13,27H,4,6H2,1-3H3,(H,25,28)/t13-/m0/s1
SMILES:
COC1=C(C=C2CCC(C3=CC(=O)C(=CC=C3C2=C1OC)SC)NC(=O)C(F)(F)F)O
Molecular Formula:
C21H20F3NO5S
Molecular Weight:
455.448
2,2,2-Trifluoro-N-[(S)-5,6,7,9-tetrahydro-3-hydroxy-1,2-dimethoxy-10-(methylthio)-9-oxobenzo[a]hepta
CAS No.: 123643-51-6
Main Products
VCID: VC0053675
Molecular Formula: C21H20F3NO5S
Molecular Weight: 455.448
![2,2,2-Trifluoro-N-[(S)-5,6,7,9-tetrahydro-3-hydroxy-1,2-dimethoxy-10-(methylthio)-9-oxobenzo[a]hepta - 123643-51-6](/images/no_structure.jpg)
| CAS No. | 123643-51-6 |
|---|---|
| Product Name | 2,2,2-Trifluoro-N-[(S)-5,6,7,9-tetrahydro-3-hydroxy-1,2-dimethoxy-10-(methylthio)-9-oxobenzo[a]hepta |
| Molecular Formula | C21H20F3NO5S |
| Molecular Weight | 455.448 |
| IUPAC Name | 2,2,2-trifluoro-N-[(7S)-3-hydroxy-1,2-dimethoxy-10-methylsulfanyl-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-7-yl]acetamide |
| Standard InChI | InChI=1S/C21H20F3NO5S/c1-29-18-15(27)8-10-4-6-13(25-20(28)21(22,23)24)12-9-14(26)16(31-3)7-5-11(12)17(10)19(18)30-2/h5,7-9,13,27H,4,6H2,1-3H3,(H,25,28)/t13-/m0/s1 |
| Standard InChIKey | GNDJEEOMNARHHQ-ZDUSSCGKSA-N |
| SMILES | COC1=C(C=C2CCC(C3=CC(=O)C(=CC=C3C2=C1OC)SC)NC(=O)C(F)(F)F)O |
| PubChem Compound | 44368957 |
| Last Modified | Nov 11 2021 |
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